N-(cyclopropylmethyl)furan-2-carboxamide

• IUPAC Name: N-(cyclopropylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C9H11NO2/c11-9(8-2-1-5-12-8)10-6-7-3-4-7/h1-2,5,7H,3-4,6H2,(H,10,11)
• InChI Key: FKHRHXBVTJFEQT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC(=O)C2=CC=CO2
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• CAS No.: 1340325-87-2

Description

N-(cyclopropylmethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.192. The purity is usually 95%.
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Scientific Research Applications

Synthesis and DNA Binding Properties

A study focused on the total synthesis of natural occurring polyamides proximicin A-C, utilizing a unique heterocyclic gamma-amino-acid derived from a furan compound for the synthesis of new classes of AT-selective DNA-binding agents. This approach combines structural features of the proximicins with those from known DNA-binding natural products, indicating a potential for creating novel therapeutic agents targeting DNA interactions (Wolter et al., 2009).

Antibacterial Activities

Research into carboxamides, including N-(cyclopropylmethyl)furan-2-carboxamide analogs, has demonstrated antibacterial activities against various microorganisms. A particular study highlighted the structural, physicochemical characterization, and theoretical studies of carboxamides and their Cu(II), Zn(II) complexes, which showed good to moderate antibacterial effects against E. coli (Aktan et al., 2017).

Enzymatic Polymerization

Furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides, including derivatives from this compound, are explored as sustainable alternatives to polyphthalamides. These materials have potential applications in high-performance materials with significant commercial interest (Jiang et al., 2015).

Antiviral Applications

A novel series of furan-carboxamide derivatives was identified as potent inhibitors of the influenza A H5N1 virus, showcasing the potential for these compounds in antiviral therapies. The systematic structure-activity relationship studies highlighted the significance of specific substitutions on the furan moiety for anti-influenza activity (Yongshi et al., 2017).

Molecular Imaging

One of the furan-carboxamide derivatives has been used for PET imaging of microglia by targeting the macrophage colony-stimulating factor 1 receptor (CSF1R), demonstrating its utility in noninvasively imaging reactive microglia and neuroinflammation in vivo. This application is vital for studying various neuropsychiatric disorders and could aid in the development of new therapeutics targeting neuroinflammation (Horti et al., 2019).

Future Directions

Furan-based compounds have potential applications in medicinal chemistry. They can be synthesized under mild conditions supported by microwave radiation, which could be a promising direction for future research.

Mechanism of Action

Target of action

Furan derivatives have been found to exhibit a wide range of biological and pharmacological characteristics, and as a result, they have been employed as medicines in a number of distinct disease areas . .

Biochemical pathways

Furan derivatives can potentially interact with a variety of biochemical pathways. For example, some furan derivatives have shown antibacterial or antifungal or antiviral activities . .